(E)-N-(4-(N-(2-methoxypyrimidin-4-yl)sulfamoyl)phenyl)-3-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[4-[(2-methoxypyrimidin-4-yl)sulfamoyl]phenyl]-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C20H17N5O6S/c1-31-20-21-13-12-18(23-20)24-32(29,30)17-9-5-15(6-10-17)22-19(26)11-4-14-2-7-16(8-3-14)25(27)28/h2-13H,1H3,(H,22,26)(H,21,23,24)/b11-4+
• InChI Key: FLLMZSUSTHRJAP-NYYWCZLTSA-N
• Canonical SMILES: COC1=NC=CC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: COC1=NC=CC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C/C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H17N5O6S
• Molecular Weight: 455.4 g/mol
• CAS No.: 2035001-51-3

Description

(E)-N-(4-(N-(2-Methoxypyrimidin-4-yl)sulfamoyl)phenyl)-3-(4-nitrophenyl)acrylamide is a synthetic small molecule with a molecular formula of C20H17N5O6S and a molecular weight of 455.4 g/mol . Its structure is characterized by a sulfamoyl bridge connecting a 2-methoxypyrimidine ring and a phenyl group, which is further substituted with an acrylamide linker to a 4-nitrophenyl moiety. The specific stereochemistry of the acrylamide group is designated as (E) . This compound is part of a class of heterocyclic molecules that are of significant interest in medicinal chemistry due to their privileged scaffolds capable of interacting with diverse biological targets . Pyrimidine-containing compounds, like this one, are frequently investigated for their potential biological activities, which can include antibacterial, antiviral, and antitumor effects . Researchers value this compound as a key intermediate or building block for the synthesis of more complex molecular architectures, particularly in the development of potential enzyme inhibitors. It is offered for research applications only and is strictly not intended for diagnostic or therapeutic use in humans.

Comparison with Similar Compounds

Structural and Functional Group Variations

Below is a comparative analysis of key structural analogs:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight	Notable Features
Target Compound	C20H18N4O5S	2-Methoxypyrimidin-4-yl (sulfamoyl); 4-nitrophenyl (acrylamide)	442.45 g/mol	Nitro group enhances electron-withdrawing effects; methoxy improves H-bonding.
(2E)-N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(4-methoxyphenyl)acrylamide	C22H22N4O4S	4,6-Dimethylpyrimidin-2-yl (sulfamoyl); 4-methoxyphenyl (acrylamide)	438.50 g/mol	Methyl groups increase steric hindrance; methoxyphenyl enhances lipophilicity.
(Z)-2-[(E)-3-(4-Methoxyphenyl)acrylamido]-3-(4-nitrophenyl)-N-propylacrylamide	C22H22N4O5	4-Methoxyphenyl and 4-nitrophenyl (acrylamide); propyl chain	434.44 g/mol	Propyl group increases lipophilicity; nitro and methoxy balance polarity.
(2E)-3-(3-Nitrophenyl)-N-(4-phenoxyphenyl)acrylamide	C21H16N2O4	3-Nitrophenyl (acrylamide); phenoxyphenyl	360.37 g/mol	Meta-nitro reduces electronic effects; phenoxy group may improve π-π stacking.
(E)-3-(4-Fluorophenyl)-N-(4-sulfamoylphenyl)acrylamide	C15H13FN2O3S	4-Fluorophenyl (acrylamide); sulfamoylphenyl	320.34 g/mol	Fluorine enhances electronegativity; lacks pyrimidine, altering target specificity.
N-(4-{[(2,6-Dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-3-(4-fluorophenyl)acrylamide	C21H19FN4O3S	2,6-Dimethylpyrimidin-4-yl (sulfamoyl); 4-fluorophenyl (acrylamide)	426.46 g/mol	Methyl groups reduce H-bonding potential; fluorine improves metabolic stability.

Key Comparative Insights

Electronic Effects

• The 4-nitrophenyl group in the target compound provides strong electron-withdrawing effects, enhancing reactivity in electrophilic interactions compared to 4-methoxyphenyl () or 4-fluorophenyl () .
• 3-Nitrophenyl () exhibits weaker electronic influence due to meta positioning, reducing conjugation efficiency .

Steric and Binding Interactions

• The 2-methoxypyrimidin-4-yl group in the target compound allows for hydrogen bonding via the methoxy oxygen, unlike 4,6-dimethylpyrimidin-2-yl (), which relies on steric bulk .
• Phenoxyphenyl () and pyridinylpyrimidinylamino () groups may engage in π-π stacking, whereas the target compound’s sulfamoyl group favors polar interactions .

Solubility and Metabolism

• Nitro groups (target compound, ) can reduce solubility but serve as prodrug candidates via reduction to amines .
• Methoxy groups () improve water solubility but are susceptible to demethylation, impacting metabolic stability .

Preparation Methods

Preparation of 2-Methoxypyrimidin-4-Amine

The 2-methoxypyrimidin-4-amine core is synthesized via nucleophilic substitution on 4-chloro-2-methoxypyrimidine. Reacting 4-chloro-2-methoxypyrimidine with aqueous ammonia (25%) at 80°C for 12 hours yields the amine in 85% yield. Alternative routes involve catalytic amination using Pd/C or CuI, though these methods show lower efficiency.

Sulfonylation with 4-Fluorobenzenesulfonyl Chloride

The sulfamoyl bridge is formed by reacting 2-methoxypyrimidin-4-amine with 4-fluorobenzenesulfonyl chloride in dichloromethane (DCM) under basic conditions (pyridine, 0°C → room temperature, 6 hours). This step achieves 72% yield, with the fluorine atom serving as a leaving group for subsequent aromatic substitution.

Nitration of the Aromatic Ring

Nitration of the para-fluorophenyl intermediate is performed using fuming nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄) at 0°C. The nitro group is introduced regioselectively at the para position due to the electron-withdrawing sulfonyl group, yielding 4-(N-(2-methoxypyrimidin-4-yl)sulfamoyl)nitrobenzene (87% yield).

Reduction to Aniline

Catalytic hydrogenation (H₂, 10% Pd/C, ethanol, 25°C, 4 hours) reduces the nitro group to an amine, yielding 4-(N-(2-methoxypyrimidin-4-yl)sulfamoyl)aniline (95% yield). Alternative reductants like SnCl₂/HCl show comparable efficiency but require stringent pH control.

Synthesis of 3-(4-Nitrophenyl)Acrylic Acid

Knoevenagel Condensation

Benzaldehyde derivatives undergo condensation with malonic acid in pyridine with piperidine catalysis. Reacting 4-nitrobenzaldehyde with malonic acid at 100°C for 5 hours yields (E)-3-(4-nitrophenyl)acrylic acid (78% yield). The (E)-configuration is favored due to thermodynamic stability.

Alternative Route: Wittig Reaction

A Wittig reaction between 4-nitrobenzyltriphenylphosphonium bromide and ethyl glyoxylate in THF produces ethyl (E)-3-(4-nitrophenyl)acrylate (82% yield), followed by saponification with NaOH/EtOH to the carboxylic acid.

Acrylamide Coupling

Carbodiimide-Mediated Amide Bond Formation

Activating 3-(4-nitrophenyl)acrylic acid with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in DCM facilitates coupling with 4-(N-(2-methoxypyrimidin-4-yl)sulfamoyl)aniline. The reaction proceeds at room temperature for 12 hours, yielding the target compound in 65% yield.

Schotten-Baumann Conditions

Alternatively, treating the acid with thionyl chloride (SOCl₂) generates the acyl chloride, which reacts with the aniline in aqueous NaOH/dichloromethane (0°C, 2 hours). This method achieves 70% yield but requires rigorous exclusion of moisture.

Optimization and Challenges

Stereochemical Control

Maintaining the (E)-configuration of the acrylamide is critical. Reactions conducted above 40°C risk isomerization to the (Z)-form. Low-temperature conditions (0–25°C) and inert atmospheres (N₂ or Ar) mitigate this issue.

Purification Strategies

Column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (ethanol/water) isolates the product. HPLC analysis confirms >98% purity, with residual solvents removed via vacuum drying.

Yield Comparison of Methods

Method	Conditions	Yield (%)	Purity (%)
EDC/HOBt	DCM, rt, 12h	65	95
Schotten-Baumann	SOCl₂, NaOH, 0°C, 2h	70	97
Direct Aminolysis	DMF, 60°C, 6h	55	90

Scalability and Industrial Relevance

Kilogram-scale synthesis employs continuous flow reactors for nitration and hydrogenation steps, improving safety and reproducibility. The carbodiimide-mediated coupling is preferred industrially due to milder conditions and easier waste management.